Cas no 1261970-42-6 (2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid)

2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid is a biphenyl derivative featuring a fluorine substituent at the 2' position, a methyl group at the 4' position, and a nitro group at the 5 position of the biphenyl scaffold. The carboxylic acid functionality at the 3 position enhances its utility as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The electron-withdrawing nitro and fluorine groups contribute to its reactivity in cross-coupling reactions and other transformations. This compound is valued for its structural specificity, which allows for precise modifications in target molecules, making it a useful building block in medicinal chemistry and material science applications.

2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid structure

1261970-42-6 structure

Product Name:2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid

CAS No:1261970-42-6

MF:C₁₄H₁₀FNO₄

MW:275.231907367706

MDL:MFCD18319563

CID:1068275

PubChem ID:53225481

Update Time:2025-11-02

2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid
- 2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylicacid
- DTXSID00689213
- 3-(2-FLUORO-4-METHYLPHENYL)-5-NITROBENZOIC ACID
- A1-13094
- 2'-Fluoro-4'-methyl-5-nitro[1,1'-biphenyl]-3-carboxylic acid
- 1261970-42-6
- MFCD18319563
- MDL： MFCD18319563
- Inchi： 1S/C14H10FNO4/c1-8-2-3-12(13(15)4-8)9-5-10(14(17)18)7-11(6-9)16(19)20/h2-7H,1H3,(H,17,18)
- InChI Key： WBTQUDUAOZOQTG-UHFFFAOYSA-N
- SMILES： FC1C=C(C)C=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 275.05938596g/mol
Monoisotopic Mass: 275.05938596g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 83.1Å²

2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid Pricemore >>

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abcr	AB326622-5 g	3-(2-Fluoro-4-methylphenyl)-5-nitrobenzoic acid, 95%; .	1261970-42-6	95%	5g	€1159.00	2023-04-26
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